Cas no 1803924-68-6 (6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803924-68-6
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4930997
• Update Time: 2025-05-24

6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-3(2-12)14-5(13)1-4(6)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： USRXJWFGIQSQJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N)N=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803924-68-6)

6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803924-68-6) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethoxy group and chloro-substitution enhance its bioactivity, making it a promising candidate for drug discovery and crop protection formulations. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

The molecular structure of CAS 1803924-68-6 combines three pharmacologically significant motifs: an amino group at position 6, an aminomethyl side chain at position 2, and the electron-withdrawing trifluoromethoxy moiety at position 4. This configuration enables diverse hydrogen bonding interactions and improved metabolic stability compared to non-fluorinated analogs. Recent patent analyses reveal growing applications in central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is being investigated for neurodegenerative disease treatments.

Synthetic approaches to 6-Amino-2-(aminomethyl)pyridine derivatives typically involve multi-step sequences starting from commercially available chloropyridine precursors. The trifluoromethoxy introduction often represents the critical step, requiring specialized fluorination techniques. Current optimization efforts focus on green chemistry principles, addressing environmental concerns in fluorine chemistry. Analytical characterization by LC-MS and NMR spectroscopy confirms the high purity (>98%) required for biological evaluation, with particular attention to the regioisomeric purity of the aminomethyl substitution.

In material science applications, the 3-chloro-4-(trifluoromethoxy)pyridine scaffold demonstrates unexpected properties in liquid crystal formulations and organic electronics. The compound's dipolar moment and planar aromatic system contribute to charge transport characteristics being explored for OLED materials. These interdisciplinary applications reflect the broader industry shift toward multifunctional chemical building blocks that serve both life sciences and advanced materials sectors.

Stability studies indicate that CAS 1803924-68-6 maintains integrity under standard storage conditions (2-8°C in inert atmosphere), though the aminomethyl group necessitates protection from prolonged exposure to humidity. Formulation scientists emphasize the importance of salt formation strategies to enhance solubility for biological testing, with hydrochloride and trifluoroacetate salts showing particular promise in preclinical studies.

The commercial availability of 6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine remains limited to specialized suppliers, reflecting both the compound's novelty and the technical challenges in large-scale production. Current market analyses predict growing demand as research into fluorinated pyridine therapeutics expands, particularly for anti-inflammatory and neuroprotective applications. Regulatory considerations focus on proper handling procedures despite its non-classified status, with emphasis on industrial hygiene standards during laboratory use.

Emerging computational chemistry studies utilize molecular docking simulations to predict the binding modes of this scaffold with various biological targets. The electron-deficient pyridine ring shows affinity for ATP-binding sites in kinase proteins, while the flexible aminomethyl side chain allows conformational adaptation to different binding pockets. These in silico findings accelerate the compound's adoption in fragment-based drug discovery platforms.

Environmental fate studies of trifluoromethoxy-containing compounds like 1803924-68-6 indicate moderate persistence in aquatic systems, prompting development of biodegradable analogs in sustainable chemistry initiatives. The European Chemicals Agency (ECHA) registration process for such novel fluorinated compounds continues to evolve, with particular scrutiny on bioaccumulation potential and metabolic byproducts.

Academic and industrial researchers frequently search for synthetic protocols for 3-chloro-4-(trifluoromethoxy)pyridines and safety data sheets for CAS 1803924-68-6, reflecting practical needs in laboratory settings. The compound's structure-activity relationship (SAR) studies appear in growing numbers of medicinal chemistry publications, particularly exploring modifications to the 2-aminomethyl position for optimized target engagement.

Future development directions for 6-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine include exploration as a PET radiotracer precursor through fluorine-18 labeling, and as a template for covalent inhibitor design via the reactive chloro substituent. The pharmaceutical industry's increasing focus on targeted protein degradation technologies may further elevate interest in this versatile scaffold as a potential E3 ligase binder component.